Cas no 2228147-25-7 (3-(3-methoxy-1,2-oxazol-5-yl)-3-methylbutan-1-amine)

• Product Name: 3-(3-methoxy-1,2-oxazol-5-yl)-3-methylbutan-1-amine
• CAS No: 2228147-25-7
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 6436656
• PubChem ID: 165613386
• Update Time: 2025-07-15

3-(3-methoxy-1,2-oxazol-5-yl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxy-1,2-oxazol-5-yl)-3-methylbutan-1-amine
• EN300-1729702
• 2228147-25-7

• Inchi： 1S/C9H16N2O2/c1-9(2,4-5-10)7-6-8(12-3)11-13-7/h6H,4-5,10H2,1-3H3
• InChI Key： NPKBJQXWGURJTP-UHFFFAOYSA-N
• SMILES： O1C(=CC(=N1)OC)C(C)(C)CCN

Computed Properties

• Exact Mass: 184.121177757g/mol
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.3Ų

Additional information on 3-(3-methoxy-1,2-oxazol-5-yl)-3-methylbutan-1-amine

Introduction to 3-(3-Methoxy-1,2-oxazol-5-yl)-3-methylbutan-1-amine (CAS No. 2228147-25-7)

3-(3-Methoxy-1,2-oxazol-5-yl)-3-methylbutan-1-amine, also known by its CAS number 2228147-25-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles and is characterized by its unique structural features, which include a methoxy-substituted oxazole ring and a branched alkyl chain with an amine functional group. The combination of these structural elements imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 3-(3-Methoxy-1,2-oxazol-5-yl)-3-methylbutan-1-amine is particularly noteworthy due to its potential for modulating specific biological targets. Oxazoles are known for their ability to form hydrogen bonds and π-stacking interactions, which can enhance their binding affinity to protein targets. The methoxy group on the oxazole ring further increases the compound's lipophilicity, potentially improving its cell membrane permeability and bioavailability. The branched alkyl chain with the terminal amine group adds to the compound's versatility, allowing it to interact with a variety of receptors and enzymes.

Recent studies have explored the pharmacological properties of 3-(3-Methoxy-1,2-oxazol-5-yl)-3-methylbutan-1-amine in various contexts. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in numerous diseases. Preliminary data suggest that 3-(3-Methoxy-1,2-oxazol-5-yl)-3-methylbutan-1-amine may exhibit agonistic or antagonistic activity towards specific GPCRs, making it a promising lead compound for the development of novel therapeutic agents.

In addition to its potential as a GPCR modulator, 3-(3-Methoxy-1,2-oxazol-5-yl)-3-methylbutan-1-amine has been investigated for its anti-inflammatory properties. Inflammation is a complex biological response involving multiple signaling pathways and mediators. Compounds that can effectively modulate these pathways have significant therapeutic potential in treating inflammatory diseases such as arthritis, asthma, and inflammatory bowel disease. Studies have shown that 3-(3-Methoxy-1,2-oxazol-5-yl)-3-methylbutan-1-amine can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential as an anti-inflammatory agent.

The synthesis of 3-(3-Methoxy-1,2-oxazol-5-yl)-3-methylbutan-1-amine has been optimized using modern synthetic methods to ensure high yields and purity. The synthetic route typically involves the condensation of an appropriate aldehyde with an amine followed by cyclization to form the oxazole ring. The methoxy substitution can be introduced through selective alkylation or other functional group transformations. These synthetic strategies not only facilitate the large-scale production of the compound but also allow for the preparation of structurally related analogs for further biological evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 3-(3-Methoxy-1,2-oxazol-5-y l)-3-methylbutan - 1 - amine. Early results from preclinical studies have shown promising outcomes in terms of pharmacokinetic properties and target engagement. However, more extensive clinical trials are necessary to fully evaluate its therapeutic potential and identify any potential side effects or contraindications.

In conclusion, 3-(3-Methoxy - 1 , 2 - oxazol - 5 - yl) - 3 - methylbutan - 1 - amine (CAS No . 2228147 - 25 - 7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development as a potential therapeutic agent. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic applications of this compound will emerge, contributing to the broader field of drug discovery.